Cas no 5969-21-1 (6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one)

• Product name: 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 5969-21-1
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1616807

6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one
• Acetamide, N-(2,3-dihydro-1,1,3-trimethyl-1H-inden-4-yl)-
• N-(1,1,3-trimethyl-2,3-dihydro-1H-inden-4-yl)acetamide

• Inchi： 1S/C14H19NO/c1-9-8-14(3,4)11-6-5-7-12(13(9)11)15-10(2)16/h5-7,9H,8H2,1-4H3,(H,15,16)
• InChI Key： XHRHWPTXIWPXTP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC2=C1C(C)CC2(C)C)(=O)C

Computed Properties

• Exact Mass: 283.12091

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Melting Point: 115-116 °C
• Boiling Point: 345.5±31.0 °C(Predicted)
• PSA: 38.77
• pka: 15.16±0.60(Predicted)

Additional information on 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one

Comprehensive Overview of 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 5969-21-1)

The compound 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 5969-21-1) is a synthetic organic molecule with a unique structural framework. This compound belongs to the class of isoindolinone derivatives, which are widely studied for their diverse biological activities and applications in medicinal chemistry. The presence of dimethoxy and methylphenyl substituents in its structure contributes to its distinct physicochemical properties, making it a subject of interest in pharmaceutical research and material science.

In recent years, the demand for isoindolinone-based compounds has surged due to their potential in drug discovery and development. Researchers are particularly intrigued by the 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one scaffold, as it exhibits promising interactions with various biological targets. This compound has been explored for its role in modulating enzyme activity and receptor binding, which aligns with the growing trend of targeted therapy and precision medicine.

The synthesis of 5969-21-1 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the formation of the isoindolinone core followed by the introduction of the 3-methylphenyl and dimethoxy groups. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the industry's focus on green chemistry and sustainable manufacturing.

From an analytical perspective, 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are critical for quality control in research and production settings. The compound's stability under various conditions is also a topic of investigation, as it impacts its shelf life and formulation strategies.

In the context of drug discovery, 5969-21-1 has been evaluated for its potential in treating neurological disorders and inflammatory conditions. Its structural features resemble those of known neuroprotective agents and anti-inflammatory compounds, making it a candidate for further preclinical studies. The rise of computational chemistry and AI-driven drug design has further accelerated the exploration of this molecule, with virtual screening and molecular docking studies predicting its binding affinities and therapeutic potential.

Beyond pharmaceuticals, 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one has applications in material science. Its aromatic and heterocyclic structure lends itself to the development of organic semiconductors and photovoltaic materials. Researchers are investigating its electronic properties and potential use in optoelectronic devices, aligning with the global push toward renewable energy and sustainable technologies.

Safety and regulatory aspects of CAS No. 5969-21-1 are also under scrutiny. While not classified as hazardous, proper handling and storage are recommended to maintain its integrity. The compound's toxicological profile and environmental impact are subjects of ongoing research, reflecting the increasing emphasis on responsible chemical use and eco-friendly practices.

In summary, 6,7-dimethoxy-2-(3-methylphenyl)-2,3-dihydro-1H-isoindol-1-one (CAS No. 5969-21-1) is a versatile compound with significant potential in both life sciences and material applications. Its unique structure and properties continue to inspire innovation across multiple disciplines, making it a valuable subject of study in the modern scientific landscape.